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Compound of Interest

Compound Name: Tolbutamide-d9

Cat. No.: B8135477 Get Quote

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive guidance on the proper disposal of Tolbutamide-d9,

ensuring the safety of laboratory personnel and compliance with environmental regulations.

The following procedures are designed to offer clear, step-by-step instructions for the handling

and disposal of this compound.

Chemical and Safety Data Summary
Tolbutamide-d9 is a deuterated analog of Tolbutamide, an oral hypoglycemic agent. While it is

not classified as a hazardous substance, proper handling and disposal are crucial to maintain a

safe laboratory environment and prevent environmental contamination.[1][2]
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Property Information Source

CAS Number 1219794-57-6 [3]

Hazard Classification
Not a hazardous substance or

mixture.
[1][2]

Physical Form Solid

Environmental Hazards

Slightly hazardous for water

(Water Hazard Class 1). Avoid

release to the environment.

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents.

Decomposition
May decompose under fire

conditions to emit toxic fumes.

Step-by-Step Disposal Protocol
Adherence to the following step-by-step protocol is essential for the safe disposal of

Tolbutamide-d9 and associated materials.

1. Waste Identification and Segregation:

Non-Contaminated Waste: Unused, pure Tolbutamide-d9 should be considered non-

hazardous chemical waste.

Contaminated Waste: Items such as personal protective equipment (PPE), absorbent

materials from spills, and empty containers are considered contaminated waste.

Segregation: It is critical to segregate Tolbutamide-d9 waste from other laboratory waste

streams, particularly hazardous materials, to avoid cross-contamination and ensure proper

disposal pathways.

2. Handling and Storage of Waste:

Containers: Use clearly labeled, sealed, and compatible containers for waste collection.
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Labeling: The waste container must be labeled "Tolbutamide-d9 Waste" and include the

date of waste accumulation.

Storage: Store the waste container in a designated, well-ventilated area away from

incompatible materials.

3. Spill Management:

Immediate Action: In the event of a spill, restrict access to the area.

Containment: For solid spills, carefully sweep or vacuum the material. Avoid generating dust.

For solutions, absorb the spill with an inert, non-combustible material such as vermiculite or

sand.

Decontamination: Clean the spill area with a suitable solvent, such as alcohol, and then

wash with soap and water.

Waste Collection: All materials used for spill cleanup must be collected in a sealed container

and disposed of as contaminated waste.

4. Disposal of Unused Tolbutamide-d9:

Primary Recommendation: The preferred method of disposal is through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Regulatory Compliance: Disposal must be conducted in accordance with all applicable

federal, state, and local regulations.

5. Disposal of Contaminated Materials:

PPE and Labware: Contaminated gloves, lab coats, and other disposable labware should be

placed in the designated Tolbutamide-d9 waste container.

Empty Containers:

Triple-rinse the empty container with a suitable solvent (e.g., ethanol or methanol).
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Collect the rinsate as chemical waste.

Deface or remove the original label.

Dispose of the clean, de-labeled container in the regular trash or as directed by your

institution's policies.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Tolbutamide-d9.
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Caption: Disposal decision workflow for Tolbutamide-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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